1-(2,4-dichlorophenoxy)-3-(2-methyl-1-piperidinyl)-2-propanol hydrochloride
Overview
Description
1-(2,4-dichlorophenoxy)-3-(2-methyl-1-piperidinyl)-2-propanol hydrochloride, commonly known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is a white crystalline powder that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
DPCPX acts as a competitive antagonist of adenosine A1 receptors, blocking the binding of adenosine and preventing its downstream signaling. This results in a decrease in the activity of adenosine A1 receptors and a corresponding increase in the activity of other signaling pathways.
Biochemical and physiological effects:
DPCPX has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood flow and oxygen consumption in the brain, and the inhibition of cancer cell proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using DPCPX in lab experiments is its high selectivity for adenosine A1 receptors, which allows for specific targeting of this receptor subtype. However, a limitation is that DPCPX may not be effective in all experimental models, as the activity of adenosine A1 receptors can be influenced by a range of factors.
Future Directions
Future research directions for DPCPX include the investigation of its potential therapeutic applications in cardiovascular diseases, neurological disorders, and cancer. Additionally, further studies are needed to elucidate the precise mechanisms of action of DPCPX and its effects on other signaling pathways.
Scientific Research Applications
DPCPX has been used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological conditions. It has been shown to have potential applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.
properties
IUPAC Name |
1-(2,4-dichlorophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21Cl2NO2.ClH/c1-11-4-2-3-7-18(11)9-13(19)10-20-15-6-5-12(16)8-14(15)17;/h5-6,8,11,13,19H,2-4,7,9-10H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXVGDJJOGKMJGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC(COC2=C(C=C(C=C2)Cl)Cl)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22Cl3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.